4-bromo-5-(2,6-difluorophenyl)-1,3-dimethyl-1H-pyrazole

• Molecular Formula: C11H9BrF2N2
• Molecular Weight: 287.10 g/mol
• IUPAC Name: 4-bromo-5-(2,6-difluorophenyl)-1,3-dimethylpyrazole
• InChI: InChI=1S/C11H9BrF2N2/c1-6-10(12)11(16(2)15-6)9-7(13)4-3-5-8(9)14/h3-5H,1-2H3
• InChI Key: ARQUZHLDWXCCKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)C2=C(C=CC=C2F)F)C

Description

4-bromo-5-(2,6-difluorophenyl)-1,3-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C11H9BrF2N2 and its molecular weight is 287.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-(2,6-difluorophenyl)-1,3-dimethyl-1H-pyrazole (i.e. the product of Step B) (1.53 g, 7.3 mmol) in N,N-dimethylformamide (20 mL) at 0° C. was added portionwise N-bromosuccinimide (1.37 g, 7.7 mmol). After the addition was complete, the reaction mixture was allowed to warm to room temperature and stirred for 1 h. The reaction mixture was diluted with ice water (20 mL) and saturated aqueous sodium bisulfite solution (15 mL), briefly stirred, and then partitioned between water (75 mL) and ethyl acetate (100 mL). The layers were separated and the aqueous layer was extracted with ethyl acetate (100 mL). The combined organic layers were washed with saturated aqueous sodium chloride solution (100 mL), dried over magnesium sulfate, filtered and concentrated under reduced pressure. The resulting material was purified by MPLC (10 to 40% gradient of ethyl acetate in hexanes as eluant) to provide the title compound as a solid (1.84 g).